Cas no 61830-03-3 (3-Isoquinolinecarboxylic acid, 4-mercapto-)

3-Isoquinolinecarboxylic acid, 4-mercapto- structure
61830-03-3 structure
Product Name:3-Isoquinolinecarboxylic acid, 4-mercapto-
CAS No:61830-03-3
MF:C10H7NO2S
MW:205.233081102371
CID:465156
PubChem ID:12361225
Update Time:2025-04-19

3-Isoquinolinecarboxylic acid, 4-mercapto- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinecarboxylic acid, 4-mercapto-
    • 4-sulfanylisoquinoline-3-carboxylic acid
    • 61830-03-3
    • DTXSID90494095
    • CHEMBL3252132
    • 4-mercaptoisoquinoline-3-carboxylic acid
    • Inchi: 1S/C10H7NO2S/c12-10(13)8-9(14)7-4-2-1-3-6(7)5-11-8/h1-5,14H,(H,12,13)
    • InChI Key: AUTROPAUWXZWCJ-UHFFFAOYSA-N
    • SMILES: SC1C(C(=O)O)=NC=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 205.01981
  • Monoisotopic Mass: 205.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 50.19
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司